Cas no 885271-13-6 (6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid)

6-Bromo-8-methoxy-2H-chromene-3-carboxylic acid is a brominated chromene derivative featuring a methoxy substituent at the 8-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules and heterocyclic compounds. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups enhances its reactivity in substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its carboxylic acid moiety further allows for derivatization via esterification or amidation, broadening its utility in medicinal chemistry and material science applications. The compound's well-defined structure ensures consistent performance in synthetic workflows.
6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid structure
885271-13-6 structure
Product Name:6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid
CAS No:885271-13-6
MF:C11H9BrO4
MW:285.090762853622
MDL:MFCD04114594
CID:710786
PubChem ID:16228337
Update Time:2025-06-09

6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 6-bromo-8-methoxy-
    • 6-BROMO-8-METHOXY-2H-CHROMENE-3-CARBOXYLIC ACID
    • 2H-1-Benzopyran-3-carboxylicacid,6-bromo-8-methoxy
    • 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxylic acid (ACI)
    • EN300-86786
    • CS-0341888
    • DB-077369
    • F13892
    • 6-BROMO-8-METHOXY-2H-CHROMENE-3-CARBOXYLICACID
    • 2H-1-Benzopyran-3-carboxylicacid,6-bromo-8-methoxy-
    • 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxylic acid
    • AKOS024260611
    • 885271-13-6
    • AB18637
    • AS-47482
    • MFCD04114594
    • DTXSID30585512
    • 6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid
    • MDL： MFCD04114594
    • Inchi： 1S/C11H9BrO4/c1-15-9-4-8(12)3-6-2-7(11(13)14)5-16-10(6)9/h2-4H,5H2,1H3,(H,13,14)
    • InChI Key： GTZCNRUHQQHSRC-UHFFFAOYSA-N
    • SMILES： O=C(C1COC2C(=CC(=CC=2OC)Br)C=1)O

Computed Properties

  • Exact Mass: 283.96800
  • Monoisotopic Mass: 283.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 406.3±45.0 °C at 760 mmHg
  • Flash Point: 199.5±28.7 °C
  • PSA: 55.76000
  • LogP: 2.31810
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid Security Information

6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

6-Bromo-8-methoxy-2H-chromene-3-carboxylic Acid Pricemore >>

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